Cas no 651292-03-4 (L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-)

L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl- structure
651292-03-4 structure
Product Name:L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-
CAS No:651292-03-4
MF:C26H46N8O9
MW:614.691646099091
CID:406773
PubChem ID:71377034
Update Time:2025-04-19

L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

    • L-Valine, L-asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-
    • (2S)-2-[[(2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-3-methylbutanoyl]amino]acetyl]amino]acetyl]amino]propanoyl]amino]-3-methylbutanoyl]amino]-3-methylbutanoic acid
    • 651292-03-4
    • DTXSID10799695
    • L-Asparaginyl-L-valylglycylglycyl-L-alanyl-L-valyl-L-valine
    • Inchi: 1S/C26H46N8O9/c1-11(2)19(33-23(39)15(27)8-16(28)35)24(40)30-9-17(36)29-10-18(37)31-14(7)22(38)32-20(12(3)4)25(41)34-21(13(5)6)26(42)43/h11-15,19-21H,8-10,27H2,1-7H3,(H2,28,35)(H,29,36)(H,30,40)(H,31,37)(H,32,38)(H,33,39)(H,34,41)(H,42,43)/t14-,15-,19-,20-,21-/m0/s1
    • InChI Key: PUUNMSNESAGJFQ-GAMLAWPCSA-N
    • SMILES: O=C([C@H](C(C)C)NC([C@H](C)NC(CNC(CNC([C@H](C(C)C)NC([C@H](CC(N)=O)N)=O)=O)=O)=O)=O)N[C@H](C(=O)O)C(C)C

Computed Properties

  • Exact Mass: 614.33908
  • Monoisotopic Mass: 614.33877507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 18
  • Complexity: 1050
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.9
  • Topological Polar Surface Area: 281Ų

Experimental Properties

  • PSA: 281.01
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